N-(2-Hydroxy-5-methoxyphenyl)methanesulfonamide

• Molecular Formula: C8H11NO4S
• Molecular Weight: 217.24 g/mol
• IUPAC Name: N-(2-hydroxy-5-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C8H11NO4S/c1-13-6-3-4-8(10)7(5-6)9-14(2,11)12/h3-5,9-10H,1-2H3
• InChI Key: IDSGYXXHPCKTBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)NS(=O)(=O)C

Description

N-(2-Hydroxy-5-methoxyphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H11NO4S and its molecular weight is 217.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 2-amino-4-methoxyphenol was dissolved in 100 ml of methylene chloride. 17 ml of pyridine was added thereto and the mixture was cooled to 5° C. Then, 9.1 g of methanesulfonyl chloride was added dropwise in 10 minutes and stirring gas conducted for 1 hour at 5°-10° C. The solvent was removed by distillation under reduced pressure. To the residue were added 100 ml of ethyl acetate and 50 ml of water. The mixture was adjusted to pH 2 with 4N hydrochloric acid. The organic layer was separated, washed with water and a saturated aqueous sodium chloride solution in this order, and dried with anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure. The residue was recrystallized from isopropyl alcohol to obtain 14.4 g (yield: 92%) of 4-methoxy-2-methylsulfonylaminophenol having a melting point of 135°-136° C.